N-benzyl-2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H19ClN4OS/c24-19-13-11-18(12-14-19)22-26-27-23(28(22)20-9-5-2-6-10-20)30-16-21(29)25-15-17-7-3-1-4-8-17/h1-14H,15-16H2,(H,25,29)
• InChI Key: XWSKNNUAYSIQEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H19ClN4OS
• Molecular Weight: 434.9 g/mol

Description

“N-benzyl-2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide” is a chemical compound with the molecular formula C17H15ClN4OS and a molecular weight of 358.85. It is also known by the synonym "Acetamide, 2-[[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]thio]-N-(phenylmethyl)-".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. It also contains a benzyl group and a chlorophenyl group attached to the triazole ring.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.41±0.1 g/cm3 and a predicted pKa of 7.78±0.40.

Future Directions

The future directions for this compound could involve further exploration of its biological activities, given the known versatile biological activities of triazole compounds. Additionally, the synthesis process could be optimized or modified to improve yield or create derivative compounds with potentially enhanced properties.